Cas no 2229190-13-8 (1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol
• CAS No: 2229190-13-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5804583
• PubChem ID: 165757750
• Update Time: 2025-06-13

1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol
• 2229190-13-8
• EN300-1801018
• 1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C11H18N2O2/c1-8-9(4-5-11(14)6-7-11)10(15-3)13(2)12-8/h14H,4-7H2,1-3H3
• InChI Key： DLTDRHZRNQYVLE-UHFFFAOYSA-N
• SMILES： OC1(CCC2=C(N(C)N=C2C)OC)CC1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol (CAS No. 2229190-13-8)

The compound 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol (CAS No. 2229190-13-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. Its complex structure, featuring a cyclopropanol moiety linked to a methoxy-substituted pyrazole ring, makes it a valuable intermediate for pharmaceutical research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently searched topics related to CAS No. 2229190-13-8 is its potential role in drug discovery. The pyrazole scaffold is widely recognized for its bioactivity, often serving as a core structure in anti-inflammatory and antimicrobial agents. The addition of a cyclopropanol group enhances the molecule's stereochemical complexity, which is crucial for targeting specific biological pathways. Researchers are particularly interested in how this compound could be optimized for kinase inhibition or GPCR modulation, both hot topics in modern pharmacology.

From a synthetic chemistry perspective, 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including cyclopropanation and pyrazole functionalization, which are areas of active exploration in organic chemistry. Recent advancements in catalytic asymmetric synthesis have made it possible to produce enantiomerically pure forms of such compounds, a feature highly sought after in the development of chiral drugs.

Another area of interest is the compound's physicochemical properties. With a molecular weight of 224.3 g/mol and a logP value indicative of moderate lipophilicity, it strikes a balance between solubility and membrane permeability. These characteristics are critical for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a key consideration in preclinical drug development. Computational studies using molecular docking and QSAR models have further highlighted its potential interactions with biological targets.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize CAS No. 2229190-13-8. Techniques such as microwave-assisted synthesis and flow chemistry are being investigated to reduce reaction times and waste generation. This aligns with the growing demand for environmentally friendly processes in the pharmaceutical industry, a topic frequently searched in academic and industrial forums.

The compound's stability under various conditions is another frequently asked question. Preliminary studies suggest that 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol is relatively stable at room temperature but may degrade under strong acidic or basic conditions. This information is vital for storage and handling protocols, ensuring its integrity during research and manufacturing processes.

Looking ahead, the versatility of CAS No. 2229190-13-8 positions it as a promising candidate for further exploration. Whether in the context of fragment-based drug design or as a building block for heterocyclic chemistry, its potential applications are vast. As the scientific community continues to uncover new synthetic routes and biological activities, this compound is likely to remain a focal point of innovative research.